Cas no 82586-61-6 (Benzenebutanoic acid, a-bromo-, ethyl ester)

Benzenebutanoic acid, a-bromo-, ethyl ester structure
82586-61-6 structure
Product Name:Benzenebutanoic acid, a-bromo-, ethyl ester
CAS No:82586-61-6
MF:C12H15BrO2
MW:271.150303125381
CID:730161
PubChem ID:11747666
Update Time:2025-04-19

Benzenebutanoic acid, a-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, a-bromo-, ethyl ester
    • ethyl 2-bromo-4-phenylbutanoate
    • ethyl alpha-bromo-4-phenylbutanoate
    • DTXSID20868664
    • ZLZXSWNRZFMSSS-UHFFFAOYSA-N
    • SCHEMBL305973
    • 2-bromo-4-phenyl-butyric acid ethyl ester
    • ethyl 2-bromo-4-phenylbutyrate
    • FT-0743498
    • Benzenebutanoic acid, alpha-bromo-, ethyl ester
    • 82586-61-6
    • Inchi: 1S/C12H15BrO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
    • InChI Key: ZLZXSWNRZFMSSS-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OCC)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 145.052764
  • Monoisotopic Mass: 145.052764
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44
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